4-Bromo-2-((2-bromophenyl)(butylimino)methyl)phenol

• CAS No.: 80018-38-8
• Molecular Formula: C17H17Br2NO
• Molecular Weight: 411.1 g/mol
• IUPAC Name: 4-bromo-2-[C-(2-bromophenyl)-N-butylcarbonimidoyl]phenol
• InChI: InChI=1S/C17H17Br2NO/c1-2-3-10-20-17(13-6-4-5-7-15(13)19)14-11-12(18)8-9-16(14)21/h4-9,11,21H,2-3,10H2,1H3
• InChI Key: HAYBQFVHKOPKTG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN=C(C1=CC=CC=C1Br)C2=C(C=CC(=C2)Br)O

Description

4-Bromo-2-((2-bromophenyl)(butylimino)methyl)phenol is an organic compound with the molecular formula C17H17Br2NO. It is a brominated phenol derivative, characterized by the presence of two bromine atoms and a butylimino group attached to a phenolic structure .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-2-((2-bromophenyl)(butylimino)methyl)phenol typically involves the following steps:

Bromination: The starting material, phenol, undergoes bromination using bromine or N-bromosuccinimide (NBS) to introduce bromine atoms at specific positions on the aromatic ring.

Formation of Butylimino Group: The brominated phenol is then reacted with butylamine to form the butylimino group through a condensation reaction.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale bromination and condensation reactions under controlled conditions to ensure high yield and purity. The use of catalysts and optimized reaction parameters can enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-((2-bromophenyl)(butylimino)methyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones under specific conditions.

Substitution: The bromine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used for substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-Bromo-2-((2-bromophenyl)(butylimino)methyl)phenol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Bromo-2-((2-bromophenyl)(butylimino)methyl)phenol involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins, leading to modulation of their activity.

Pathways Involved: It may influence signaling pathways related to cell growth, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

• 2-((4-Bromophenyl)(butylimino)methyl)phenol
• 4-Bromo-2-methylphenol
• 4-Bromo-2-butenoic acid methyl ester

Uniqueness

4-Bromo-2-((2-bromophenyl)(butylimino)methyl)phenol is unique due to its specific substitution pattern and the presence of both bromine atoms and a butylimino group. This combination imparts distinct chemical and biological properties, making it valuable for various applications .